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Compound of Interest

Compound Name: 2-Methyl-4-isopropylheptane

Cat. No.: B14542083 Get Quote

An In-depth Technical Guide to the Chemical Structure and Bonding of 2-Methyl-4-
isopropylheptane

This technical guide provides a detailed analysis of the chemical structure and bonding of 2-
Methyl-4-isopropylheptane, a branched-chain alkane. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

sciences.

Molecular Identity and Nomenclature
2-Methyl-4-isopropylheptane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄.[1]

[2][3] According to the International Union of Pure and Applied Chemistry (IUPAC)

nomenclature, its systematic name is 2-methyl-4-(propan-2-yl)heptane.[4] The structure

consists of a seven-carbon main chain (heptane) with a methyl group (-CH₃) at the second

carbon position and an isopropyl group (-CH(CH₃)₂) at the fourth position.

Key Identifiers:

Molecular Formula: C₁₁H₂₄[1][2][4]

Molecular Weight: 156.31 g/mol [1][4]

CAS Number: 61868-98-2[2][3]

SMILES: CCCC(CC(C)C)C(C)C[1][4]
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InChIKey: ADLZFTVQXMDTCY-UHFFFAOYSA-N[1][4]

Chemical Structure and Bonding
The molecular structure of 2-Methyl-4-isopropylheptane is characterized by single covalent

bonds between its carbon and hydrogen atoms.

Hybridization: All carbon atoms in the 2-Methyl-4-isopropylheptane molecule are sp³

hybridized. This hybridization results from the mixing of one 2s orbital and three 2p orbitals to

form four equivalent sp³ hybrid orbitals. These orbitals arrange themselves in a tetrahedral

geometry around each carbon nucleus to minimize electron-pair repulsion, leading to bond

angles of approximately 109.5°.

Bonding: The molecular framework is built upon two types of single covalent bonds (sigma

bonds):

Carbon-Carbon (C-C) Sigma (σ) Bonds: These are formed by the head-on overlap of sp³

hybrid orbitals from adjacent carbon atoms.

Carbon-Hydrogen (C-H) Sigma (σ) Bonds: These result from the overlap of an sp³ hybrid

orbital from a carbon atom and the 1s orbital of a hydrogen atom.

Molecular Geometry: The overall three-dimensional shape of the molecule is a result of the

tetrahedral arrangement around each carbon atom. The molecule features five rotatable

bonds, allowing for conformational flexibility.[4] Due to the free rotation around the C-C single

bonds, the molecule can exist in various conformations (e.g., staggered and eclipsed). The

staggered conformations are energetically more favorable due to lower torsional strain.

The structural formula is depicted below:

Physicochemical Properties
A summary of the known physical and computed properties of 2-Methyl-4-isopropylheptane is

presented in the table below. This data is crucial for understanding its behavior in various

chemical and physical processes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-4-isopropylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/21201044?from=summary
https://www.benchchem.com/product/b14542083?utm_src=pdf-body
https://www.benchchem.com/product/b14542083?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/21201044?from=summary
https://www.benchchem.com/product/b14542083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14542083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₁H₂₄ [1][2][4]

Molecular Weight 156.31 g/mol [1][4]

Boiling Point 172 °C [2]

Density 0.748 g/mL [1]

Refractive Index 1.421 [1][2]

Molar Volume 208.9 mL/mol [1]

XLogP3-AA (Lipophilicity) 5.3 [4]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
0 [4]

Rotatable Bond Count 5 [4]

Experimental Protocols
Detailed experimental protocols for the specific synthesis or analysis of 2-Methyl-4-
isopropylheptane are not readily available in peer-reviewed literature. As a simple alkane, it is

typically a component of complex hydrocarbon mixtures like petroleum fractions. Its isolation

would involve fractional distillation and chromatographic techniques. Synthesis could be

envisioned through Grignard reactions or other standard C-C bond-forming methods in organic

chemistry, but specific, validated protocols for this particular isomer are not prominently

documented.

Visualizations
The following diagram illustrates the chemical structure of 2-Methyl-4-isopropylheptane,

highlighting the connectivity of the atoms.

Caption: 2D graph representation of the 2-Methyl-4-isopropylheptane molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bonding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14542083#2-methyl-4-isopropylheptane-chemical-
structure-and-bonding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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